Cas no 2287299-18-5 (6-bromo-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole
• CAS No: 2287299-18-5
• MF: C₁₁H₁₁BrFN₃O
• MW: 300.12694478035
• CID: 6415843
• PubChem ID: 165981006
• Update Time: 2025-05-21

6-bromo-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6750437
• 6-bromo-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole
• 2287299-18-5

• Inchi： 1S/C11H11BrFN3O/c12-8-5-11-10(6-9(8)13)14-15-16(11)3-4-17-7-1-2-7/h5-7H,1-4H2
• InChI Key： LNBUCAPXHUPDAC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N(CCOC1CC1)N=N2)F

Computed Properties

• Exact Mass: 299.00695g/mol
• Monoisotopic Mass: 299.00695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.9Ų

Additional information on 6-bromo-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole

Comprehensive Overview of 6-bromo-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287299-18-5)

The compound 6-bromo-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287299-18-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzotriazole core, bromine and fluorine substituents, and cyclopropoxyethyl side chain, make it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antiviral agent, aligning with current trends in targeted therapies and infectious disease research.

In the context of modern drug development, 6-bromo-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole exemplifies the growing demand for fluorinated pharmaceutical intermediates. The incorporation of fluorine atoms into drug candidates has become a strategic approach to enhance metabolic stability, bioavailability, and binding affinity—key factors driving the fluorine chemistry boom. This compound's 5-fluoro substitution pattern is particularly noteworthy, as it may influence the molecule's electronic properties and intermolecular interactions in biological systems.

The benzotriazole scaffold in this compound represents another area of intense scientific interest. As a privileged structure in medicinal chemistry, 1,2,3-benzotriazole derivatives frequently exhibit diverse biological activities, from anticancer properties to CNS activity. The 6-bromo substitution on this system offers potential for further functionalization through cross-coupling reactions, making it valuable for structure-activity relationship (SAR) studies. Pharmaceutical companies exploring small molecule therapeutics often seek such customizable building blocks.

From a synthetic chemistry perspective, the cyclopropoxyethyl moiety introduces interesting conformational constraints that may influence the compound's pharmacokinetic profile. Cyclopropane-containing compounds have seen resurgence in drug design due to their ability to modulate drug-target interactions while maintaining favorable ADME properties. This structural element positions CAS 2287299-18-5 as a potentially valuable intermediate for fragment-based drug discovery approaches.

The commercial and research significance of 6-bromo-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole extends to its applications in high-throughput screening libraries. As pharmaceutical companies increasingly adopt AI-driven drug discovery platforms, structurally diverse compounds like this serve as crucial inputs for virtual screening algorithms. Its balanced molecular weight and presence of hydrogen bond acceptors make it compliant with common lead-like criteria in modern drug design paradigms.

Analytical characterization of this compound presents several interesting challenges and opportunities. The presence of both bromine and fluorine atoms creates distinctive patterns in NMR spectroscopy, while the benzotriazole system contributes to characteristic UV absorption. These features facilitate quality control during synthesis and formulation development. Recent advances in LC-MS methodologies have made the detection and quantification of such compounds more precise, supporting their use in preclinical studies.

Environmental and regulatory considerations for 6-bromo-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole reflect broader industry trends toward green chemistry principles. Researchers are investigating more sustainable synthetic routes to such compounds, focusing on atom economy and reduced hazardous byproducts. The compound's stability profile and potential biodegradation pathways are also subjects of ongoing investigation to ensure compliance with evolving pharmaceutical waste management standards.

In material science applications, derivatives of CAS 2287299-18-5 have shown promise as components in organic electronic materials. The benzotriazole core can contribute to electron transport properties, while the halogen substitutions offer sites for further functionalization. This dual potential in both life sciences and materials research makes it an interesting case study in convergent technology development.

The patent landscape surrounding 6-bromo-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole and related compounds reveals active innovation in multiple therapeutic areas. Recent filings suggest applications in immuno-oncology and neurodegenerative disease research, reflecting current priorities in biomedical research. This intellectual property activity underscores the compound's potential value in translational medicine pipelines.

Future research directions for this compound class may include exploration of its crystal engineering potential or development as a proteolysis targeting chimera (PROTAC) warhead. The versatility of the benzotriazole scaffold continues to inspire novel applications across chemical biology and medicinal chemistry. As synthetic methodologies advance, particularly in C-H functionalization techniques, the accessibility of derivatives based on CAS 2287299-18-5 will likely expand further.